Cas no 64063-52-1 (7-methoxy-3H-Benz[e]indole)

• Product Name: 7-methoxy-3H-Benz[e]indole
• CAS No: 64063-52-1
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1115298
• Update Time: 2024-07-24

7-methoxy-3H-Benz[e]indole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3H-Benz[e]indole
• 3H-Benz[e]indole, 7-methoxy-

• Inchi： 1S/C13H11NO/c1-15-10-3-4-11-9(8-10)2-5-13-12(11)6-7-14-13/h2-8,14H,1H3
• InChI Key： WNLXUXUOEHHOCN-UHFFFAOYSA-N
• SMILES： N1C2=C(C3=CC=C(OC)C=C3C=C2)C=C1

Computed Properties

• Exact Mass: 197.08413

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Melting Point: 195-197 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 406.2±18.0 °C(Predicted)
• PSA: 25.02
• pka: 16.81±0.30(Predicted)